N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-phenoxyacetamide

• IUPAC Name: N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C18H17N3O3/c22-18(12-24-14-4-2-1-3-5-14)19-13-6-7-16-15(10-13)20-17-11-23-9-8-21(16)17/h1-7,10H,8-9,11-12H2,(H,19,22)
• InChI Key: GZBBCBKHQLFIDG-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=NC3=C(N21)C=CC(=C3)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C18H17N3O3 and its molecular weight is 323.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 323.12699141 g/mol and the complexity rating of the compound is 441. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization
N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-phenoxyacetamide and its derivatives are synthesized and characterized for various biological and chemical properties. The structure of these compounds is established through elemental analysis, high-resolution mass spectrometry, 1H, 13C NMR and IR spectroscopy, mass spectrometry, and sometimes X-ray analysis. These methods provide detailed insights into the molecular configuration and the potential for further modification and application in drug development and material sciences (Konstantinova et al., 2020).

Antimicrobial and Antifungal Activities
Several studies have demonstrated the antimicrobial and antifungal activities of compounds derived from benzimidazole, which shares structural similarities with this compound. These compounds exhibit broad-spectrum activity against bacterial strains such as Escherichia coli, Staphylococcus aureus, and fungal strains including Candida albicans and Aspergillus niger. This indicates their potential utility in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Padalkar et al., 2014).

Photophysical Properties
Compounds with benzimidazole structures, related to this compound, show interesting photophysical properties. They absorb and emit in the UV-visible region with good fluorescence quantum yield, making them potential candidates for applications in fluorescent markers, sensors, and in the development of novel materials with specific optical properties (Patil et al., 2015).